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Compound of Interest

Compound Name: Sodium zirconium lactate

Cat. No.: B084147 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This guide provides an in-depth exploration of the coordination chemistry of zirconium lactate

complexes, covering their synthesis, structure, stability, and characterization. It aims to serve

as a comprehensive resource for professionals interested in the material science, catalytic, and

biomedical applications of these versatile compounds.

Introduction to Zirconium Lactate Coordination
Chemistry
Zirconium, a Group 4 transition metal, exhibits a strong tendency to form complexes with

oxygen-donating ligands.[1][2] Zirconium lactate is a prime example of this, representing a

class of complexes formed between zirconium(IV) ions and lactic acid.[3][4] These compounds

are not simple salts but rather complex structures of variable composition, often represented by

the general formula Zr(OH)₄₋ₙ(O₂CCHOHCH₃)ₙ(H₂O)ₓ, where 1 < n < 3.[1][3] The lactate

ligand typically acts as a bidentate chelator, coordinating to the zirconium center through both

its carboxylate and hydroxyl groups.[1][5] This coordination behavior is fundamental to its

applications, which range from polymer crosslinking in industrial processes to potential uses in

biomedical coatings and drug delivery systems due to its low toxicity and high stability.[6][7][8]
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The structure of zirconium lactate in solution is highly dependent on factors such as pH,

concentration, and the presence of other ions.[1] This leads to a complex speciation, involving

the formation of various oligomeric and polymeric structures.[1][5]

Coordination Geometry: X-ray Absorption Spectroscopy (XAS) studies have shown that

zirconium in lactate solutions typically adopts a dodecahedral coordination geometry,

meaning it is coordinated to eight oxygen atoms.[1][6][9][10]

Ligand Binding: Lactic acid coordinates to the zirconium center in a bidentate fashion

through the oxygen atoms of the carboxylate and α-hydroxyl groups.[5]

Oligomerization: The chemistry of zirconium in aqueous solutions is dominated by hydrolysis

and polymerization.[5] In concentrated zirconium lactate solutions, stable dimeric species

with the formula [Zr₂(lactate)₆] have been identified.[1][6] As the concentration decreases,

these dimers can associate to form tetramers ([Zr₄(lactate)ₓ]) and larger polymeric

structures.[6][9] NMR data also support the presence of both large, polynuclear complexes

that tumble slowly in solution and smaller, more rapidly tumbling complexes.[5]

The speciation of zirconium lactate in aqueous solution is a dynamic equilibrium, as illustrated

in the diagram below.

Caption: Speciation of zirconium lactate complexes as a function of concentration.

Quantitative Data Summary
The quantitative understanding of zirconium lactate complexes is crucial for controlling their

properties and applications. The following tables summarize key data extracted from the

literature.
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Property Value / Description Source(s)

Approximate Formula
Zr(OH)₄₋ₙ(O₂CCHOHCH₃)ₙ(
H₂O)ₓ (1 < n < 3)

[1][3][4]

Molar Mass
447.504 g/mol (for

C₁₂H₂₀O₁₂Zr)
[3][7]

Physical Appearance
Colorless solid or light yellow

aqueous solution
[3][11]

Coordination Number Typically 8 [1][6][9][10]

Coordination Geometry Dodecahedral [1][6][9][10]

| Ligand Coordination | Bidentate (via carboxylate and hydroxyl groups) |[1][5] |

Table 2: Speciation and Stability Data

Parameter Value / Description Source(s)

Identified Species

Dimers ([Zr₂(lactate)₆]),
Tetramers, and larger
polymers

[1][6][9]

Ligand-to-Zr Ratio (in solution)
Average of ~2 lactate ligands

per Zr ion (stable over pH 4-9)
[1][5]

Ligand-to-Zr Ratio (synthesis)
Molar ratios of 2:1 to 4:1 are

commonly used
[1]

pH-Dependent Stability
Lability of lactate ligands

increases as pH decreases
[1][5]

| Stability Constants | Specific stability constants (log β) for Zr(IV)-lactate are not widely

published. For context, log β₁₀₁ for Zr(IV)-EDTA is 27.9. |[12][13][14] |

Synthesis and Experimental Protocols
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The synthesis of zirconium lactate complexes can be achieved through several routes, each

yielding products with potentially different characteristics.[5]

Direct Reaction: Involves the reaction of zirconium oxide (ZrO₂) with lactic acid, often under

heating.[1][4]

Salt Reaction: A common industrial method where a zirconium salt, such as zirconium

oxychloride (ZrOCl₂) or basic zirconium sulfate (ZBS), is reacted with lactic acid or a lactate

salt (e.g., sodium lactate).[1][15]

Sol-Gel Techniques: Involve the hydrolysis of zirconium precursors followed by chelation with

lactic acid.[1]

The general workflow for synthesis involves the preparation of a lactate salt followed by its

reaction with a zirconium source.

Caption: Generalized workflow for the synthesis of zirconium lactate complexes.

Protocol 1: Preparation of Sodium Zirconium Lactate from Zirconium Acetate[15]

Prepare Sodium Lactate Solution: Add 80.7 g of 50% sodium hydroxide solution to 103.3 g of

88% lactic acid.

Reaction: Slowly add the prepared sodium lactate solution to 230 g of zirconium acetate

solution (containing 22.0% ZrO₂) with continuous mixing.

Product: A stable solution of sodium zirconium lactate is obtained. The final product has a

pH of 6.2, a ZrO₂ content of 12.2%, and a lactate-to-zirconium molar ratio of 2.5:1. The

product is reported to be stable upon dilution, boiling, aging, and pH alteration.[15]

Protocol 2: Preparation of Ammonium Zirconium Lactate from Zirconium Hydroxynitrate[16]

Prepare Ammonium Lactate Solution: Add 506.9 g of 28% ammonium hydroxide solution to

409.5 g of 88% lactic acid.

Reaction: Add the prepared ammonium lactate solution to 500 g of zirconium hydroxynitrate

solution (containing 20.0% ZrO₂).
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Product: A clear and stable solution of ammonium zirconium lactate is obtained. The final

solution has a pH of 5.3, a ZrO₂ content of 7.0%, and a lactate-to-zirconium molar ratio of

5.0:1.[16]

Characterization Methods
A multi-technique approach is necessary to fully characterize the complex nature of zirconium

lactate.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H, ¹³C, and ¹⁷O NMR are used to probe

the coordination of the lactate ligand.[5] Broad NMR signals can indicate the presence of

large, slowly tumbling polynuclear complexes, while sharp signals suggest smaller species.

[5] ⁹¹Zr solid-state NMR can provide direct information about the local zirconium coordination

environment.[17]

Fourier-Transform Infrared (FT-IR) Spectroscopy: Used to confirm the bidentate coordination

of lactate by observing shifts in the carboxylate and hydroxyl vibrational bands upon

complexation.[5]

Mass Spectrometry (MS): Helps in identifying oligomeric species in solution by analyzing

their mass-to-charge ratios.[1]

X-ray Absorption Spectroscopy (XAS): A powerful tool for determining the local structure

around the zirconium atom. X-ray Absorption Near Edge Structure (XANES) reveals the

coordination geometry (e.g., dodecahedral), while Extended X-ray Absorption Fine Structure

(EXAFS) provides information on bond distances and coordination numbers.[1][6][9]

Potentiometry: Used to study the complex equilibria in solution and determine the average

number of ligands per metal ion as a function of pH.[5]

Caption: Relationship between zirconium lactate properties and analytical techniques.

Applications in Research and Drug Development
While not a therapeutic agent itself, the unique properties of zirconium lactate make it relevant

to drug development professionals, particularly in the areas of formulation and advanced

materials.[2][18]
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Crosslinking Agent: This is a primary application. Zirconium lactate is highly effective at

crosslinking polymers containing hydroxyl or carboxyl groups, such as guar gum, cellulose,

and polyacrylates.[1][8][11] This is used to form high-viscosity hydrogels for applications like

hydraulic fracturing and, in a biomedical context, for creating scaffolds for tissue engineering

or controlled-release drug delivery systems.[5][6]

Adhesion Promoter: It can be used to treat surfaces like glass and metal to improve the

adhesion of coatings and inks.[8] This property is valuable for developing stable coatings on

biomedical implants.[7]

Catalysis: Zirconium complexes, including lactate derivatives, are investigated as catalysts

for the ring-opening polymerization of lactides to produce biodegradable polylactic acid

(PLA), a key material in medical implants and drug delivery devices.[1]

Formulation Additive: In personal care products, it is used as an antiperspirant and skin

conditioning agent.[7][19] Its biocompatibility and ability to form gels suggest potential as an

excipient in topical or transdermal drug formulations.

The mechanism of polymer crosslinking involves the zirconium complex acting as a bridge

between polymer chains.

Caption: Schematic of zirconium lactate as a crosslinking agent for polymers.

Conclusion
The coordination chemistry of zirconium lactate is characterized by its complexity and

versatility. The bidentate nature of the lactate ligand, combined with the high coordination

number of zirconium(IV), leads to the formation of a diverse range of oligomeric and polymeric

species in solution. The structure and reactivity of these complexes are highly sensitive to pH

and concentration, which is a critical consideration for their application. While detailed

thermodynamic stability constants remain elusive, a robust qualitative and semi-quantitative

understanding exists. For drug development professionals, zirconium lactate offers significant

potential not as a direct therapeutic, but as a highly effective and biocompatible component for

creating advanced materials for drug delivery, biomedical coatings, and specialized

formulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.lookchem.com/casno113184-20-6.html
https://www.lookchem.com/casno113184-20-6.html
https://www.benchchem.com/product/b084147#coordination-chemistry-of-zirconium-lactate-complexes
https://www.benchchem.com/product/b084147#coordination-chemistry-of-zirconium-lactate-complexes
https://www.benchchem.com/product/b084147#coordination-chemistry-of-zirconium-lactate-complexes
https://www.benchchem.com/product/b084147#coordination-chemistry-of-zirconium-lactate-complexes
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b084147?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084147?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

